Cas no 61415-95-0 (2,2-diethyl-3-methylbutanoic acid)

• Product Name: 2,2-diethyl-3-methylbutanoic acid
• CAS No: 61415-95-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 480304
• PubChem ID: 18374034
• Update Time: 2025-04-19

2,2-diethyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2-diethyl-3-methyl-
• 2,2-diethyl-3-methylbutanoic acid
• AKOS017531669
• 61415-95-0
• DTXSID60593226
• EN300-1653617
• SCHEMBL2303259

• Inchi： 1S/C9H18O2/c1-5-9(6-2,7(3)4)8(10)11/h7H,5-6H2,1-4H3,(H,10,11)
• InChI Key： URGYOSLMFPSHMT-UHFFFAOYSA-N
• SMILES： OC(C(CC)(CC)C(C)C)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids